Cas no 21661-11-0 (9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form)

• Product Name: 9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form
• CAS No: 21661-11-0
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 2723163
• PubChem ID: 5312499
• Update Time: 2025-04-21

9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form Chemical and Physical Properties

Names and Identifiers

• (9E,12E,15Z)-octadeca-9,12,15-trienoic acid
• LNL
• LMFA01030348
• 9,12,15-Octadecatrienoic acid, (E,E,Z)-
• 21661-13-2
• CHEBI:180183
• 9,12,15-Octadecatrienoic acid, (Z,E,E)-
• 9E,12E,15Z-octadecatrienoic acid
• 21661-11-0
• 9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6+,10-9+
• InChI Key： DTOSIQBPPRVQHS-YSFKBSJESA-N
• SMILES： OC(CCCCCCC/C=C/C/C=C/C/C=C\CC)=O

Computed Properties

• Exact Mass: 278.22458
• Monoisotopic Mass: 278.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.924
• Boiling Point: 443.4°C at 760 mmHg
• Flash Point: 275.7°C
• Refractive Index: 1.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives